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Compound of Interest

Compound Name:
1-(2-Methoxyphenyl)azo-2-

naphthol-d3

Cat. No.: B12394262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(2-Methoxyphenyl)azo-2-
naphthol-d3, a deuterated analog of the azo dye Sudan Red G. The inclusion of deuterium

isotopes offers a valuable tool for various analytical and research applications, particularly in

metabolic studies and as an internal standard.

Core Quantitative Data
The key physicochemical properties of 1-(2-Methoxyphenyl)azo-2-naphthol and its deuterated

form are summarized below. The primary difference lies in the molecular weight, which is

increased by the substitution of three hydrogen atoms with deuterium atoms in the methoxy

group.

Property
1-(2-Methoxyphenyl)azo-2-
naphthol

1-(2-Methoxyphenyl)azo-2-
naphthol-d3

Molecular Formula C₁₇H₁₄N₂O₂ C₁₇H₁₁D₃N₂O₂

Molecular Weight ( g/mol ) 278.3053[1] 281.32[2][3]

Deuterium Atomic Weight (Da) N/A 2.014[4]
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Synthesis and Experimental Protocols
The synthesis of 1-(2-Methoxyphenyl)azo-2-naphthol and its deuterated analog typically

involves a diazo coupling reaction. Below is a generalized experimental protocol for the

synthesis of the non-deuterated compound, which can be adapted for the deuterated version

by using a deuterated precursor.

Azo Coupling Reaction Protocol:

Diazotization of 2-Methoxyaniline:

Dissolve 2-methoxyaniline in a solution of hydrochloric acid and water, and cool the

mixture to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the 2-

methoxyaniline solution. Maintain the temperature below 5 °C to ensure the stability of the

resulting diazonium salt.

Stir the mixture for approximately 30 minutes after the addition is complete to ensure full

diazotization.

Coupling with 2-Naphthol:

In a separate vessel, dissolve 2-naphthol in an aqueous sodium hydroxide solution. This

will form the sodium salt of 2-naphthol, which is more reactive.

Cool the 2-naphthol solution to 0-5 °C.

Slowly add the previously prepared diazonium salt solution to the 2-naphthol solution. A

colored precipitate of 1-(2-Methoxyphenyl)azo-2-naphthol should form immediately.

Continue stirring the reaction mixture in the ice bath for 1-2 hours to ensure the completion

of the coupling reaction.

Isolation and Purification:

Filter the crude product using vacuum filtration and wash it with cold water to remove any

unreacted salts.
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The crude product can be purified by recrystallization from a suitable solvent, such as

ethanol or acetic acid, to obtain the final product with high purity.

To synthesize 1-(2-Methoxyphenyl)azo-2-naphthol-d3, one would start with 2-

(trideuteriomethoxy)aniline in the diazotization step.

Logical Relationship: Isotopic Labeling
The relationship between the standard compound and its deuterated analog is fundamental to

its application. The following diagram illustrates this simple but crucial relationship.

Isotopic Labeling of 1-(2-Methoxyphenyl)azo-2-naphthol

1-(2-Methoxyphenyl)azo-2-naphthol
(C17H14N2O2)

1-(2-Methoxyphenyl)azo-2-naphthol-d3
(C17H11D3N2O2)

Isotopic Substitution
(3H -> 3D)

Click to download full resolution via product page

Caption: Relationship between the non-deuterated and deuterated forms.

Experimental Workflow: Azo Dye Synthesis
The synthesis of azo dyes like 1-(2-Methoxyphenyl)azo-2-naphthol follows a well-established

two-step process. The diagram below outlines the general workflow.
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Step 1: Diazotization

Step 2: Azo Coupling

Aniline Derivative
(e.g., 2-Methoxyaniline)

Diazonium Salt

Reacts with

Sodium Nitrite (NaNO2)
+ Acid (e.g., HCl)

Forms

Azo Dye
(e.g., 1-(2-Methoxyphenyl)azo-2-naphthol)

Couples with

Coupling Agent
(e.g., 2-Naphthol)

Click to download full resolution via product page

Caption: General workflow for the synthesis of azo dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12394262#1-2-methoxyphenyl-azo-2-naphthol-d3-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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